Cas no 820237-18-1 (Benzaldehyde,2,3-dimethyl-4-pentyl-)
820237-18-1 structure
Product Name:Benzaldehyde,2,3-dimethyl-4-pentyl-
CAS No:820237-18-1
MF:C14H20O
MW:204.308004379272
CID:715731
PubChem ID:11287186
Update Time:2025-04-19
Benzaldehyde,2,3-dimethyl-4-pentyl- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,2,3-dimethyl-4-pentyl-
- 2,3-dimethyl-4-pentylbenzaldehyde
- 2,3-dimethyl-4-pentyl-benzaldehyde
- Benzaldehyde, 2,3-dimethyl-4-pentyl- (9CI)
- 820237-18-1
- SCHEMBL5451408
- KMBNEUQKGHNQBR-UHFFFAOYSA-N
- DTXSID50461228
-
- Inchi: 1S/C14H20O/c1-4-5-6-7-13-8-9-14(10-15)12(3)11(13)2/h8-10H,4-7H2,1-3H3
- InChI Key: KMBNEUQKGHNQBR-UHFFFAOYSA-N
- SMILES: O=CC1C=CC(=C(C)C=1C)CCCCC
Computed Properties
- Exact Mass: 204.151415257g/mol
- Monoisotopic Mass: 204.151415257g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 17.1Ų
Benzaldehyde,2,3-dimethyl-4-pentyl- Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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